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Compound of Interest

N-[4-(4-
Compound Name:
aminophenoxy)phenyljacetamide

CAS No.: 2687-41-4

Cat. No.: B1265528

Get Quote
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Welcome to the technical support center for the synthesis of N-[4-(4-
aminophenoxy)phenyl]acetamide. This guide is designed for researchers, scientists, and
drug development professionals to troubleshoot common side reactions and purification
challenges encountered during this multi-step synthesis. Our approach is rooted in mechanistic
understanding and field-proven experience to ensure the integrity and success of your
experiments.

l. Overview of the Synthetic Pathway

The synthesis of N-[4-(4-aminophenoxy)phenyl]lacetamide is typically a two-step process.
The first step involves a Williamson ether synthesis to form the diaryl ether linkage, followed by
the reduction of a nitro group to the desired amine.
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Step 1: Williamson Ether Synthesis
-( Step 2: Nitro Group Reduction

1-fluoro-4-nitrobenzene
> Reducing Agent
Base (e.g., K2CO3 N-[4-(4-nitrophenoxy)phenyllacetamide | (€0 Fe/HCI, Zn/HC, PdIC, H2) N-[4-(4-aminophenoxy)phenyl]acetamide
Solvent (e.g., DMF) 'kk

N-(4-hydroxyphenyl)acetamide
(Acetaminophen)
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Optimize reaction conditions:
- Increase temperature
- Increase reaction time

- Check base stoichiometry

Consider side products:
- N,N-diacetyldiaminodiphenyl ether
- O-acylated byproduct

Purification Strategy:
- Column chromatography
- Recrystallization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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